Cas no 953854-26-7 (ethyl 2-methyl-4-(thiophene-2-amido)quinoline-6-carboxylate)

• Product Name: ethyl 2-methyl-4-(thiophene-2-amido)quinoline-6-carboxylate
• CAS No: 953854-26-7
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 5432073
• Update Time: 2025-05-19

ethyl 2-methyl-4-(thiophene-2-amido)quinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-4-(thiophene-2-carbonylamino)quinoline-6-carboxylate
• 6-Quinolinecarboxylic acid, 2-methyl-4-[(2-thienylcarbonyl)amino]-, ethyl ester
• ethyl 2-methyl-4-(thiophene-2-amido)quinoline-6-carboxylate

• Inchi： 1S/C18H16N2O3S/c1-3-23-18(22)12-6-7-14-13(10-12)15(9-11(2)19-14)20-17(21)16-5-4-8-24-16/h4-10H,3H2,1-2H3,(H,19,20,21)
• InChI Key： SDTSIAQPLHQAIM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(OCC)=O)=CC=2)C(NC(C2SC=CC=2)=O)=CC=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on ethyl 2-methyl-4-(thiophene-2-amido)quinoline-6-carboxylate

Comprehensive Guide to Ethyl 2-methyl-4-(thiophene-2-amido)quinoline-6-carboxylate (CAS No. 953854-26-7)

Ethyl 2-methyl-4-(thiophene-2-amido)quinoline-6-carboxylate (CAS No. 953854-26-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative is known for its unique structural features, combining a thiophene amide moiety with an ethyl carboxylate group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and advanced material development.

The molecular structure of ethyl 2-methyl-4-(thiophene-2-amido)quinoline-6-carboxylate includes a quinoline core, which is a privileged scaffold in medicinal chemistry. The presence of the thiophene ring enhances its electronic properties, while the ethyl ester group improves its solubility and reactivity. These characteristics make it a valuable building block for synthesizing more complex molecules. Recent studies have explored its role in developing antimicrobial agents and fluorescent materials, aligning with current trends in combating antibiotic resistance and advancing optoelectronic technologies.

One of the most frequently asked questions about CAS No. 953854-26-7 is its synthesis pathway. The compound is typically prepared through a multi-step process involving the condensation of 2-methyl-4-aminoquinoline-6-carboxylate with thiophene-2-carbonyl chloride, followed by esterification. This method ensures high purity and yield, making it suitable for laboratory and industrial-scale production. Researchers often search for optimized synthetic protocols to improve efficiency and reduce environmental impact, reflecting the growing emphasis on green chemistry principles.

In the pharmaceutical sector, ethyl 2-methyl-4-(thiophene-2-amido)quinoline-6-carboxylate has shown promise as a precursor for kinase inhibitors and anti-inflammatory drugs. Its ability to modulate key biological pathways has sparked interest in its potential therapeutic applications. For instance, recent publications highlight its role in targeting cancer cell proliferation and neurodegenerative diseases, topics that are highly relevant in today’s medical research landscape. These findings have led to increased demand for the compound in academic and industrial labs.

From a commercial perspective, the market for quinoline-based compounds like CAS No. 953854-26-7 is expanding rapidly. Suppliers and manufacturers are focusing on providing high-purity samples to meet the needs of researchers and developers. The compound’s patent status and regulatory compliance are also critical considerations for buyers, as they ensure its suitability for various applications. Additionally, the rise of custom synthesis services has made it easier for researchers to access tailored derivatives of this compound, further driving its adoption in innovative projects.

Another area of interest is the compound’s potential in material science. Its conjugated system and electron-rich thiophene moiety make it a candidate for developing organic semiconductors and luminescent materials. These applications are particularly relevant in the context of renewable energy and wearable electronics, which are among the hottest topics in technology today. As industries seek sustainable alternatives to traditional materials, compounds like ethyl 2-methyl-4-(thiophene-2-amido)quinoline-6-carboxylate are gaining traction for their unique properties.

Safety and handling guidelines for CAS No. 953854-26-7 are also a common query among users. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. Such precautions align with the broader industry focus on laboratory safety and risk management, which are essential for maintaining a safe research environment.

In summary, ethyl 2-methyl-4-(thiophene-2-amido)quinoline-6-carboxylate (CAS No. 953854-26-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure, combined with its diverse applications, makes it a valuable asset for researchers and industries alike. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and technology.